Cas no 125734-49-8 (Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate
• CAS No: 125734-49-8
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• MDL: MFCD22574961
• CID: 3042699
• PubChem ID: 14459971
• Update Time: 2025-10-30

Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 5-(dimethoxymethyl)-, methyl ester
• Methyl 5-(dimethoxymethyl)picolinate
• D85763
• BS-27031
• JHFUIEBNXZAMMC-UHFFFAOYSA-N
• XH1200
• 125734-49-8
• methyl5-(dimethoxymethyl)pyridine-2-carboxylate
• CS-0135529
• SCHEMBL9377198

• MDL： MFCD22574961
• Inchi： 1S/C10H13NO4/c1-13-9(12)8-5-4-7(6-11-8)10(14-2)15-3/h4-6,10H,1-3H3
• InChI Key： JHFUIEBNXZAMMC-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(C(OC)OC)C=C1

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 305.5±37.0 °C at 760 mmHg
• Flash Point: 138.5±26.5 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate

Recent Advances in the Application of Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate (CAS: 125734-49-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate (CAS: 125734-49-8) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its pyridine core and dimethoxymethyl functional group, serves as a key building block in the synthesis of various pharmacologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, neurology, and infectious diseases.

One of the most notable advancements involving Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyridine moiety of this compound has been leveraged to design potent and selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of a new class of tyrosine kinase inhibitors, showing promising activity against resistant cancer cell lines. The study highlighted the compound's ability to enhance binding affinity and metabolic stability in the resulting inhibitors.

In addition to its applications in oncology, Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate has been investigated for its potential in central nervous system (CNS) drug development. Researchers have utilized its structural features to design molecules that modulate neurotransmitter receptors, such as GABA_A and NMDA receptors. A recent preclinical study reported in ACS Chemical Neuroscience showcased the compound's utility in creating analogs with improved blood-brain barrier penetration, a critical factor in CNS drug efficacy. The study's findings suggest that derivatives of this compound could lead to novel treatments for neurological disorders like epilepsy and Alzheimer's disease.

The compound's synthetic versatility has also been explored in the context of antimicrobial agents. With the rising threat of antibiotic resistance, researchers have turned to novel chemical scaffolds to develop next-generation antimicrobials. Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate has been used as a starting material for the synthesis of compounds with activity against multidrug-resistant bacterial strains. A 2022 publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis and evaluation of such derivatives, which exhibited potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

Beyond its direct pharmacological applications, Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate has found use in chemical biology as a tool for probing biological systems. Its reactive functional groups make it amenable to various bioconjugation strategies, enabling the development of chemical probes for studying enzyme mechanisms and protein-protein interactions. Recent work published in Angewandte Chemie demonstrated its utility in creating activity-based probes for serine hydrolases, a diverse enzyme family implicated in numerous disease processes.

Looking ahead, the future applications of Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate appear promising. Ongoing research is exploring its potential in targeted drug delivery systems, where its chemical properties could facilitate the development of prodrugs and drug conjugates. Additionally, computational studies are being conducted to predict novel derivatives with enhanced pharmacological profiles, leveraging machine learning approaches to optimize its structural features for specific therapeutic targets.

In conclusion, Methyl 5-(dimethoxymethyl)pyridine-2-carboxylate (CAS: 125734-49-8) represents a valuable chemical entity with diverse applications in pharmaceutical research and chemical biology. Its unique structural features and synthetic versatility continue to inspire innovative approaches to drug discovery and biological investigation. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.